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Compound of Interest

Compound Name: Methylmercury(1+);iodide

Cat. No.: B087125 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of highly

toxic compounds is paramount. This guide provides essential safety and logistical information

for working with Methylmercury(1+) iodide, a substance demanding rigorous adherence to

safety protocols.

Methylmercury(1+) iodide (CH₃HgI) is an organomercury compound characterized by its

extreme toxicity. It is fatal if swallowed, fatal in contact with skin, and fatal if inhaled.[1]

Prolonged or repeated exposure may cause damage to organs.[1] Due to these significant

health risks, a comprehensive understanding and implementation of safety procedures are

critical.

Hazard Identification and Classification
Methylmercury(1+) iodide is classified as acutely toxic (oral, dermal, and inhalation) and is

recognized for its potential to cause specific target organ toxicity through repeated exposure. It

is also very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory when handling

methylmercury(1+) iodide. All operations involving this compound must be conducted within a

certified chemical fume hood.
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PPE Category Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

Protects against splashes and

airborne particles.

Hand Protection
Wear two pairs of nitrile or

neoprene gloves.

Provides a barrier against

dermal absorption, which can

be fatal. Double gloving is

recommended for enhanced

protection.

Body Protection

Fire/flame resistant and

impervious clothing. A lab coat

is the minimum requirement.

Protects skin from accidental

contact.

Respiratory Protection

A NIOSH-certified full-face

respirator is required if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

Prevents inhalation of the

compound, which can be fatal.

Quantitative Data Summary
The following tables summarize the key quantitative data for Methylmercury(1+) iodide,

providing a clear reference for its physical and toxicological properties.

Physical and Chemical Properties
Property Value

Molecular Formula CH₃HgI

Molecular Weight 342.53 g/mol

Appearance White to off-white crystalline powder

Melting Point 145 °C (293 °F)

Boiling Point Not available

Solubility Insoluble in water
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Toxicological Data
Metric Value Route of Exposure Species

LD50 17 mg/kg Oral Mouse

LD50 18 mg/kg Oral Rat

LD50 75 mg/kg Dermal Rat

Occupational Exposure Limits for Mercury Compounds
Organization Limit Notes

ACGIH TWA: 0.025 mg/m³ (as Hg)

Skin designation indicates the

potential for significant

contribution to the overall

exposure by the cutaneous

route.

NIOSH TWA: 0.05 mg/m³ (as Hg)

OSHA C: 0.1 mg/m³ (as Hg)
Ceiling limit that should not be

exceeded.

Experimental Protocol: Synthesis of
Methylmercury(1+) Iodide
The following is a detailed methodology for the synthesis of methylmercury(1+) iodide, adapted

from established procedures. This protocol should only be performed by trained personnel in a

controlled laboratory setting with all necessary safety precautions in place.

Materials:

Mercury (Hg)

Iodine (I₂)

Methyl iodide (CH₃I)
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Water (H₂O)

Equipment:

Closed reactor with a reflux condenser

Source of illumination (e.g., a 75-watt frosted electric light bulb)

Efficient agitation means (e.g., mechanical stirrer)

Heating mantle

Filtration apparatus

Distillation apparatus

Procedure:

Reaction Setup: In a closed reactor equipped with a reflux condenser, mechanical stirrer,

and a heat source, charge 100 parts of mercury and 8 parts of iodine with 375 parts of

methyl iodide.

Initiation: Place a light source, such as a 75-watt frosted electric light bulb, close to the flask

and begin agitation.

Reaction: The reaction mixture will begin to reflux. Continue the reaction under illumination

and agitation until the reaction is complete.

Purification: After the reaction is complete, add an additional 93.5 parts of mercury to the

non-illuminated reaction mixture and continue stirring at reflux temperature for approximately

one hour to reduce any remaining mercuric iodide to mercurous iodide.

Filtration: Filter the resulting slurry to separate the mercurous iodide-mercury cake.

Extraction: Add 200 parts of water to the filtrate.

Distillation: Distill the mixture to recover the excess methyl iodide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Product: The remaining aqueous suspension contains the methylmercury(1+) iodide

product.

Operational and Disposal Plans
Handling and Storage

Handling: Always handle Methylmercury(1+) iodide within a certified chemical fume hood.

Avoid the formation of dust and aerosols. Do not eat, drink, or smoke when using this

product. Wash hands thoroughly after handling.

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container. Keep

locked up and away from incompatible substances such as strong oxidizing agents. The

storage area should be clearly marked with appropriate hazard warnings.

Spill Management
In the event of a spill, immediately evacuate the area and restrict access. Do not attempt to

clean up a spill unless you are trained and equipped to do so.

Small Spills (on non-porous surfaces):

Wear the appropriate PPE as outlined above.

Cover the spill with a mercury-binding sulfur powder or a commercial mercury absorbent.

Carefully collect the amalgamated material using a plastic scoop and place it in a labeled,

sealed container for hazardous waste disposal.

Clean the area with a mercury decontamination solution.

Large Spills or Spills on Porous Surfaces:

Evacuate the laboratory and seal off the area.

Contact your institution's Environmental Health and Safety (EHS) department or a

professional hazardous materials team immediately.
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Never use a standard vacuum cleaner to clean up a mercury spill, as this will vaporize the

mercury and increase the inhalation hazard.

Waste Disposal
All materials contaminated with Methylmercury(1+) iodide, including empty containers, used

PPE, and spill cleanup materials, must be disposed of as hazardous waste.

Collect all waste in a designated, sealed, and clearly labeled hazardous waste container.

Follow your institution's and local regulations for the disposal of mercury-containing

hazardous waste. Do not dispose of this material down the drain or in the general trash.

Visualized Workflows
The following diagrams illustrate the key safety and experimental workflows for handling

Methylmercury(1+) iodide.
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Caption: Hazard control workflow for Methylmercury(1+) iodide.
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Caption: Experimental workflow for the synthesis of Methylmercury(1+) iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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